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Compound of Interest

Compound Name: C.l. Pigment Red 52, disodium salt

Cat. No.: B1497102

Performance Showdown: Pigment Red 52 in
Diverse Media

A comprehensive guide for researchers and formulation scientists on the comparative
performance of Pigment Red 52 in various industrial applications, benchmarked against key
alternatives.

In the vast palette of industrial colorants, Pigment Red 52 holds a significant position, valued
for its vibrant shade and cost-effectiveness. This guide offers an in-depth comparison of its two
primary forms, Pigment Red 52:1 (calcium salt) and Pigment Red 52:2 (manganese salt),
across different media. Furthermore, its performance is benchmarked against other widely
used red pigments, Pigment Red 57:1 and Pigment Red 48, providing a holistic view for
formulation and development professionals.

Physicochemical Properties at a Glance

A fundamental understanding of the pigments' core properties is essential before delving into
their performance in various systems.
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Pigment Red Pigment Red Pigment Red Pigment Red

Property
52:1 52:2 57:1 48
Pigment Red Pigment Red Pigment Red )
C.l. Name Pigment Red 48
52:1 52:2 571
C.l. Number 15860:1 15860:2 15850:1 15865:1/2/3/4
Chemical Class Monoazo Lake Monoazo Lake Monoazo Lake Monoazo Lake
Baz+, Ca?*, Sr2*,
Counter lon Cazt Mn2* Cazt
Mnz2+
Molecular C18H11CIN206S- C1sH11CIMNN20e6 ) ]
Ci18H12CaN206S Varies with salt
Formula Ca S
) Bluish Red ) Yellowish to
Shade Bluish Red Bluish Red )
(Maroon) Bluish Red

Performance in Solvent-Based Inks

Solvent-based inks are a major application for these pigments, particularly in the packaging
industry. Key performance indicators include color strength, gloss, transparency, and resistance
properties.
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Performance Pigment Red Pigment Red Pigment Red Pigment Red
Metric 52:1 52:2 57:1 48:2 (Ca salt)
Color Strength High High Very High High
Gloss High Good High Good
High (in resinified ] ) ]
Transparency Medium High Medium
form)[1]
Viscosity Low Low Medium Low
Lightfastness
6[2] 6 4-5 7[3]
(BWS)
Heat Resistance
“0) 180[1][2] 180[4] 160 180[3][4][5]
Solvent
] Good Good Moderate Good
Resistance
Acid Resistance 5[2] 4 3 4[3]
Alkali Resistance  5[2] 4 3 4[3]

Note: The Blue Wool Scale (BWS) for lightfastness ranges from 1 (very poor) to 8 (excellent).

Resistance properties are typically rated on a scale of 1 to 5, where 5 is excellent.

Performance in Water-Based Inks

The shift towards more environmentally friendly formulations has increased the importance of

pigment performance in aqueous systems. A critical factor in this medium is the pigment's

interaction with water and its effect on ink stability.
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Performance Metric

Pigment Red 52:1

Pigment Red 57:1

Pigment Red 48:1

(Ba salt)
Color Strength High Very High High
] ) - Excellent (does not ) )
Viscosity Stability ) Prone to thickening Good
thicken)[1][6]
Bleeding Resistance 42] Moderate 4[6]
Water Resistance 5[1] 4 5[7]
) 3-6 (varies by source)
Lightfastness (BWS) -5 6[6]
[1][2]
Heat Resistance (°C) 180[1] 160 200[6]

Performance in Industrial Paints and Coatings

In paints and coatings, durability, weather resistance, and chemical inertness are paramount.

The choice of pigment can significantly impact the longevity and appearance of the final

product.

Performance Metric

Pigment Red 52:1

Pigment Red 52:2

Pigment Red 48:4
(Mn salt)

Application

Recommended for

industrial paints[2][8]

Recommended for
industrial and
decorative solvent-

based paints[9]

Recommended for
industrial coatings,
especially for outdoor
use[10]

Lightfastness (BWS) 6[2][8] 6 7[10]
Weather Resistance Moderate Good Excellent[10]
Heat Resistance (°C) 180[2] 180 200-290[10]
Overspray Fastness Good Good Excellent
Acid Resistance 5[2] 4 3-4[11]
Alkali Resistance 5[2] 4 3-4[11]
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Experimental Protocols

The performance data presented in this guide is based on standardized testing methodologies.
Below are summaries of the key experimental protocols used to evaluate pigment performance.

Lightfastness Testing

Lightfastness is determined by exposing pigmented samples to a controlled light source that
simulates indoor or outdoor conditions.

e ASTM D4303: This standard provides test methods for the lightfastness of colorants used in
artists' materials, which can be adapted for industrial pigments. It involves exposing samples
to natural daylight filtered through glass or to a xenon-arc apparatus that simulates daylight.
[2][10] The color change is measured using a spectrophotometer or colorimeter before and
after exposure, and the difference is calculated using the CIE 1976 Lab* color difference
equation.[2][9]

e |ISO 11341:2004: This international standard specifies procedures for exposing paint
coatings to artificial weathering in a xenon-arc lamp apparatus.[3][12][13][14][15] This
method includes the effects of liquid water and water vapor to simulate natural weathering
conditions.[3][13][14][15]

Chemical and Solvent Resistance Testing

These tests assess the pigment's ability to withstand exposure to various chemicals and
solvents without significant degradation.

e |SO 2812-1:2007: This standard outlines methods for determining the resistance of coatings
to liquids other than water by immersing the coated panels in the test liquid.[5][8] The effects
on the coating, such as blistering, discoloration, or loss of adhesion, are then evaluated.

o ASTM D5402: This practice describes a solvent rub technique to assess the solvent
resistance of organic coatings.[1][11] A cloth saturated with a specific solvent is rubbed over
the coated surface for a specified number of times, and the degree of coating removal or
damage is observed.

Experimental Workflow
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The following diagram illustrates a typical workflow for the evaluation of pigment performance
in a coating or ink system.

Pigment Performance Evaluation Workflow
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Caption: A flowchart of the pigment performance evaluation process.

Conclusion

Pigment Red 52, in both its calcium (52:1) and manganese (52:2) salt forms, offers a versatile
and high-performing option for a range of applications. Pigment Red 52:1 is particularly
advantageous in water-based ink systems due to its excellent viscosity stability. For
applications requiring higher lightfastness and weather resistance, such as industrial coatings,
Pigment Red 52:2 and alternatives like Pigment Red 48:4 are strong contenders. The selection
of the optimal red pigment is ultimately dependent on the specific requirements of the medium
and the desired end-use performance characteristics. This guide provides the foundational data
and methodologies to aid researchers and formulators in making informed decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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